![molecular formula C20H25BrN2O2 B3481875 1-(3-bromo-4-methoxybenzyl)-4-(2-methoxybenzyl)piperazine](/img/structure/B3481875.png)
1-(3-bromo-4-methoxybenzyl)-4-(2-methoxybenzyl)piperazine
Overview
Description
1-(3-bromo-4-methoxybenzyl)-4-(2-methoxybenzyl)piperazine (BMP) is a compound that belongs to the class of piperazine derivatives. BMP has been found to have potential therapeutic applications due to its ability to interact with various biological targets.
Mechanism of Action
The mechanism of action of 1-(3-bromo-4-methoxybenzyl)-4-(2-methoxybenzyl)piperazine is not fully understood. However, it has been suggested that this compound may exert its biological effects by interacting with various targets such as serotonin receptors, dopamine receptors, and voltage-gated sodium channels.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to have antifungal and antibacterial properties by disrupting the cell membrane of microorganisms. In addition, this compound has been shown to have anxiolytic and antidepressant effects by modulating the levels of neurotransmitters such as serotonin and dopamine.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-(3-bromo-4-methoxybenzyl)-4-(2-methoxybenzyl)piperazine is its potential therapeutic applications in various fields. This compound has been found to have anticancer, antifungal, and antibacterial properties. In addition, this compound has been studied for its potential use in the treatment of depression and anxiety disorders. However, one of the limitations of this compound is its limited availability and high cost.
Future Directions
There are several future directions for the study of 1-(3-bromo-4-methoxybenzyl)-4-(2-methoxybenzyl)piperazine. One of the future directions is to investigate the potential use of this compound in combination with other drugs for the treatment of cancer. Another future direction is to study the mechanism of action of this compound in more detail. In addition, further research is needed to explore the potential use of this compound in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease.
Conclusion:
In conclusion, this compound is a compound that has potential therapeutic applications due to its ability to interact with various biological targets. This compound has been found to have anticancer, antifungal, and antibacterial properties. In addition, this compound has been studied for its potential use in the treatment of depression and anxiety disorders. Further research is needed to explore the full potential of this compound in various fields.
Scientific Research Applications
1-(3-bromo-4-methoxybenzyl)-4-(2-methoxybenzyl)piperazine has been studied for its potential therapeutic applications in various fields. It has been found to have anticancer activity by inhibiting the growth of cancer cells. This compound has also been shown to have antifungal and antibacterial properties. In addition, this compound has been studied for its potential use in the treatment of depression and anxiety disorders.
Properties
IUPAC Name |
1-[(3-bromo-4-methoxyphenyl)methyl]-4-[(2-methoxyphenyl)methyl]piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25BrN2O2/c1-24-19-6-4-3-5-17(19)15-23-11-9-22(10-12-23)14-16-7-8-20(25-2)18(21)13-16/h3-8,13H,9-12,14-15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFAAYDKCJPOGKX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCN(CC2)CC3=CC=CC=C3OC)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.